Cas no 1722-54-9 (19-Norpregn-4-ene-21-carboxylicacid, 17-hydroxy-3-oxo-, g-lactone, (17a)- (9CI))

• Product Name: 19-Norpregn-4-ene-21-carboxylicacid, 17-hydroxy-3-oxo-, g-lactone, (17a)- (9CI)
• CAS No: 1722-54-9
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 180181
• PubChem ID: 168943
• Update Time: 2025-04-19

19-Norpregn-4-ene-21-carboxylicacid, 17-hydroxy-3-oxo-, g-lactone, (17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-4-ene-21-carboxylicacid, 17-hydroxy-3-oxo-, g-lactone, (17a)- (9CI)
• 17-hydroxy-3-oxo-19,21,24-trinor-17βH-chol-4-en-oic acid-lactone
• 11614r.p
• ALDADIENE
• CANRENONE[SPIRONOLACTONE INTERMEDIATE]
• CANRENONE-D4
• CanrenoneMin
• phanurane
• sc9376
• spirolactonesc14266
• 19-Nor-17alpha-pregn-4-ene-21-carboxylic acid, 17-hydroxy-3-oxo-, gamma-lactone
• SC-8109
• 1722-54-9
• 19-Norpregn-4-ene-21-carboxylic acid, .gamma.-lactone, (17.alpha.)-
• SC 8109
• 17-Hydroxy-3-oxo-19-nor-17alpha-pregn-4-ene-21-carboxylic acid gamma-lactone
• DTXSID501337091
• (8R,9S,10R,13S,14S,17R)-13-methylspiro[1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione
• NSC70586
• NSC-70586
• 19-Nor-17.alpha.-pregn-4-ene-21-carboxylic acid, .gamma.-lactone
• 19-Norpregn-4-ene-21-carboxylic acid, 17-hydroxy-3-oxo-, gamma-lactone, (17alpha)-
• NSC 70586

• Inchi： 1S/C21H28O3/c1-20-9-6-16-15-5-3-14(22)12-13(15)2-4-17(16)18(20)7-10-21(20)11-8-19(23)24-21/h12,15-18H,2-11H2,1H3/t15-,16+,17+,18-,20-,21+/m0/s1
• InChI Key： CXXAIOQMCGJVHT-XUJOMZSTSA-N
• SMILES： O1C(CC[C@]21CC[C@H]1[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]12C)=O)=O

Computed Properties

• Exact Mass: 328.204
• Monoisotopic Mass: 328.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.18
• Boiling Point: 527.1°Cat760mmHg
• Flash Point: 232.2°C
• Refractive Index: 1.57
• PSA: 43.37000
• LogP: 4.20400

19-Norpregn-4-ene-21-carboxylicacid, 17-hydroxy-3-oxo-, g-lactone, (17a)- (9CI) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).